3-Buten-2-ol, 1,1-dimethoxy-2-methyl-

• CAS No.: 3330-23-2
• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 1,1-dimethoxy-2-methylbut-3-en-2-ol
• InChI: InChI=1S/C7H14O3/c1-5-7(2,8)6(9-3)10-4/h5-6,8H,1H2,2-4H3
• InChI Key: LBRDQQPGFNRZGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C=C)(C(OC)OC)O

Description

3-Buten-2-ol, 1,1-dimethoxy-2-methyl- is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

198 G. of 4,4-dimethoxy-3-methyl-but-1-yn-3-ol are dissolved in 960 ml. of high-boiling petroleum ether and, after the addition of 19.35% palladium catalyst and 19.3 g. of quinoline, hydrogenated under normal conditions. After the uptake of 33.5 l. of hydrogen, the hydrogenation is stopped. The catalyst is filtered off. The filtrate is evaporated under reduced pressure. The remaining 4,4-dimethoxy-3-methyl-but-1-en-3-ol boils, after rectification, at 70°-72° C./18 mm Hg.

Synthesis routes and methods II

Procedure details

1,000 parts of toluene and 292 parts of 1,1-dimethoxy-2-methyl-2-hydroxy-3-butene are taken, 437 parts of a 30 percent strength solution of sodium methylate in methanol are then added slowly at from 90° to 100° C. and at the same time the methanol is distilled off, until the internal temperature reaches 107° C. 236 parts of methyl chlorocarbonate are subsequently added at 30° C. and stirring is continued for 8 hours. The mixture is then stirred with 500 parts of water, after which the organic phase is separated from the aqueous phase. Working up the organic phase by distillation gives, in addition to unconverted 1,1-dimethoxy-2-methyl-2-hydroxy-3-butene, 348 parts of 1,1-dimethoxy-2-methyl-2-(methoxycarbonyloxy)-3-butene, of boiling point/20 mm Hg=107°-110° C. The yield is 85% of theory.